Cas no 70805-44-6 (2-(Pentylthio)pyrimidine-4,6-diamine)

2-(Pentylthio)pyrimidine-4,6-diamine structure
70805-44-6 structure
Product Name:2-(Pentylthio)pyrimidine-4,6-diamine
CAS No:70805-44-6
MF:C9H16N4S
MW:212.315139770508
CID:2139926
Update Time:2023-08-04

2-(Pentylthio)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-(pentylthio)pyrimidine-4,6-diamine
    • 4,6-Pyrimidinediamine, 2-(pentylthio)-
    • 2-(Pentylthio)pyrimidine-4,6-diamine
    • Inchi: 1S/C9H16N4S/c1-2-3-4-5-14-9-12-7(10)6-8(11)13-9/h6H,2-5H2,1H3,(H4,10,11,12,13)
    • InChI Key: DARJKUYNGOMPPK-UHFFFAOYSA-N
    • SMILES: S(C1N=C(C=C(N)N=1)N)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 146
  • Topological Polar Surface Area: 103
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